N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
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Description
Scientific Research Applications
Anticancer Activity
Research has demonstrated the synthesis and evaluation of indapamide derivatives, including benzothiazole sulfonamides, for their anticancer properties. These compounds have shown proapoptotic activity against melanoma cell lines, with some derivatives inhibiting key enzymes involved in cancer progression (Yılmaz et al., 2015). Further studies on N-1,3-benzothiazol-2-ylbenzamide derivatives have revealed their antiproliferative activity on human liver hepatocellular carcinoma and breast cancer cell lines, indicating their potential as novel apoptosis inducers (Corbo et al., 2016).
Anticonvulsant Activity
Novel benzothiazole coupled sulfonamide derivatives have been synthesized and evaluated for their anticonvulsant activity. These compounds have shown significant potential in neurotoxicity screening and computational studies, highlighting their therapeutic promise in treating seizure disorders (Khokra et al., 2019).
properties
IUPAC Name |
N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O3S2/c1-14-5-4-12-25(13-14)30(27,28)16-10-8-15(9-11-16)20(26)23-21-24(2)19-17(22)6-3-7-18(19)29-21/h3,6-11,14H,4-5,12-13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEEUWNIOJIYAKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=CC=C4Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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